Cas no 2171755-50-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid)

2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a pyridine-4-carboxylic acid moiety, which enhances solubility and coordination properties, and a pent-4-enamide group, offering versatility for further functionalization via thiol-ene or cross-coupling reactions. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling efficient deprotection under mild basic conditions. This compound is particularly valuable for introducing unique side-chain modifications or metal-binding motifs into peptide sequences, making it useful in medicinal chemistry, bioconjugation, and materials science research. Its stability and synthetic flexibility make it a practical choice for advanced peptide engineering.
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid structure
2171755-50-1 structure
Product Name:2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid
CAS No:2171755-50-1
MF:C27H25N3O5
MW:471.504506826401
CID:6027381
PubChem ID:165536481
Update Time:2025-11-01

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid
    • 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
    • 2171755-50-1
    • EN300-1518590
    • Inchi: 1S/C27H25N3O5/c1-2-7-24(25(31)29-15-18-14-17(26(32)33)12-13-28-18)30-27(34)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h2-6,8-14,23-24H,1,7,15-16H2,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: PXMLGICYHKTZRP-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCC1C=C(C(=O)O)C=CN=1)=O)CC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 471.17942091g/mol
  • Monoisotopic Mass: 471.17942091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 118Ų

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1518590-0.05g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1518590-0.1g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1518590-0.25g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1518590-0.5g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1518590-1.0g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
1g
$3368.0 2023-06-05
Enamine
EN300-1518590-2.5g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1518590-5.0g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
5g
$9769.0 2023-06-05
Enamine
EN300-1518590-10.0g
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
10g
$14487.0 2023-06-05
Enamine
EN300-1518590-50mg
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
50mg
$2829.0 2023-09-27
Enamine
EN300-1518590-100mg
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]methyl}pyridine-4-carboxylic acid
2171755-50-1
100mg
$2963.0 2023-09-27

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid

Research Brief on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid (CAS: 2171755-50-1)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid (CAS: 2171755-50-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile building block in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides and peptidomimetics. Researchers have successfully employed this compound in the development of novel peptide-based therapeutics, leveraging its ability to facilitate efficient coupling reactions and improve yield in multi-step synthetic processes.

In addition to its synthetic utility, preliminary investigations into the biological activity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid have revealed promising results. The compound has shown moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Further studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

The structural analysis of this compound, particularly the pyridine-4-carboxylic acid moiety, has also been a subject of recent research. Computational modeling and X-ray crystallography studies have provided insights into its conformational flexibility and interactions with biological targets. These findings are expected to guide the design of derivatives with enhanced binding affinity and selectivity.

Looking ahead, the integration of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidomethyl}pyridine-4-carboxylic acid into combinatorial chemistry libraries and high-throughput screening platforms holds great promise for identifying novel lead compounds. Its compatibility with automated synthesis systems further enhances its utility in modern drug discovery pipelines. Continued research efforts are anticipated to uncover additional applications of this compound in chemical biology and therapeutic development.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.